1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-[5-(trifluoromethyl)pyridin-2-yl]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C10H6F3N3O2/c11-10(12,13)6-1-2-8(14-5-6)16-4-3-7(15-16)9(17)18/h1-5H,(H,17,18)
• InChI Key: CSRAZBQUAVXIOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(F)(F)F)N2C=CC(=N2)C(=O)O
• Molecular Formula: C10H6F3N3O2
• Molecular Weight: 257.17 g/mol

Description

This compound belongs to the class of organic compounds known as 4-benzylpiperidines. It is an intermediate used in the synthesis of β-secretase (BACE) inhibitors. It is also an important raw material and intermediate used in organic synthesis, agrochemical, pharmaceutical, and dyestuff fields.

Synthesis Analysis

The synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients have been discussed. The first synthesis of tipranavir using a chiral auxiliary was reported, but later, a practical asymmetric synthesis was also reported.

Molecular Structure Analysis

The structure of this compound was characterized by IR, 1 H NMR, 13 C NMR, and MS. Its structure was confirmed by X-ray diffraction, and its crystallography and conformation were analyzed.

Chemical Reactions Analysis

The chloride was transformed into 4H-pyran-4-one 3c intermediate by the synthesis of (E)-4-methoxybut-3-en-2-one 3b with LiHMDS at −78 °C, followed by TFA-mediated cyclization.

Physical And Chemical Properties Analysis

The empirical formula of this compound is C8H6F3NO2S, and its molecular weight is 237.20.

Scientific Research Applications

Supramolecular Chemistry

• Bis(pyridin-2-yl)amine (dpa) and its derivatives, including the compound , serve as flexible bidentate N,N-ligands. . These ligands can form complexes with metal ions, leading to interesting host-guest interactions and self-assembly phenomena.

Catalysis

• The trifluoromethyl-substituted di(pyridin-2-yl)amine ligands can participate in catalytic reactions. Their coordination to transition metals enables the design of catalysts for various transformations. .

Ion Sensing

• Bis(pyridin-2-yl)amine-based ligands exhibit ion-sensing properties. Their ability to bind metal ions or other analytes makes them valuable in chemical sensing applications. .

Anti-Fibrosis Activity

• Some derivatives of this compound have shown promising anti-fibrosis activity in cell-based assays. Researchers have compared their efficacy to existing drugs like Pirfenidone. .

Transition Metal-Catalyzed Reactions

• The trifluoromethyl group in the compound influences its electronic properties and reactivity. Researchers have used similar derivatives in Suzuki–Miyaura cross-coupling reactions, which are essential for carbon–carbon bond formation. .

Crop Protection and Agrochemicals

• Trifluoromethylpyridines find applications in the synthesis of agrochemicals. For instance, 2,3-dichloro-5-(trifluoromethyl)pyridine serves as a chemical intermediate for producing crop-protection products. .

Mechanism of Action

Target of Action

Similar compounds have been found to target enzymes like fatty-acid amide hydrolase 1 . The role of this enzyme is to degrade bioactive fatty amides.

Mode of Action

It is known that the trifluoromethyl group in the pyridine ring can influence the electronic properties, solubility, conformations, and lipophilicity of the compound, which may affect its interaction with its targets.

Biochemical Pathways

The presence of the trifluoromethyl group in the pyridine ring suggests that it may influence a variety of biochemical processes due to its unique physicochemical properties.

Pharmacokinetics

The trifluoromethyl group in the pyridine ring can influence the compound’s bioavailability by affecting its solubility and lipophilicity.

Result of Action

Similar compounds have been found to have significant activity against certain enzymes .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound’s stability can be affected by temperature . Furthermore, the presence of other substances in the environment can potentially influence the compound’s efficacy and mode of action.

Safety and Hazards

This compound may cause respiratory irritation, serious eye irritation, and skin irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

The synthesis and applications of trifluoromethylpyridine (TFMP) and its derivatives in the agrochemical and pharmaceutical industries are expected to discover many novel applications in the future.